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Compound of Interest |

Compound Name: 2-Chloro-5-methoxyquinoline
CAS No.: 160893-07-2
Cat. No.: B1599733
. J

Executive Summary & Chemical Rationale

Do not treat 2-Chloro-5-methoxyquinoline as general organic waste.[1]

As a halogenated heteroaromatic compound (CAS: 160893-07-2), proper disposal is dictated
by the presence of the chlorine atom at the C2 position. While the methoxy group (-OCHs)
adds electron density to the ring, the chlorine atom presents a specific downstream hazard
during incineration: the generation of hydrogen chloride (HCI) gas.

Standard laboratory incinerators designed for non-halogenated organics (e.g., acetone,
ethanol) may suffer corrosion or release acidic emissions if significant quantities of chlorinated
quinolines are introduced. Therefore, the Core Directive for this compound is strict segregation
into the Halogenated Waste Stream.

Chemical Profile & Hazards
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Specification

Operational Implication

CAS Number

160893-07-2

Use for waste manifest

labeling.[1]

Molecular Formula

C10HsCINO

Contains Chlorine
(Halogenated).[1][2]

Physical State

Solid (typically off-white

powder)

Dust inhalation hazard during

weighing/disposal.[1]

Primary Hazards

Irritant (Skin/Eye/Resp), Acute
Tox.[1][3]

Requires full PPE; avoid dust
generation.[1][4][5][6][7]

Waste Class

Halogenated Organic

MUST be incinerated with flue
gas scrubbing.[1]

Immediate Safety Protocol (PPE)

Before initiating any disposal or cleaning procedure, ensure the following Personal Protective

Equipment (PPE) is active. This compound is a potent irritant and potential sensitizer.

o Respiratory: N95 particulate respirator (minimum) or P100 if handling >1g of dry powder

outside a fume hood.

o Dermal: Nitrile gloves (Double gloving recommended: 4 mil minimum thickness).

e Ocular: Chemical splash goggles (Standard safety glasses are insufficient for fine powder

disposal due to air currents).

o Engineering Control: All waste transfer must occur inside a certified chemical fume hood.

Disposal Workflow Visualization

The following diagram outlines the critical decision matrix for disposing of 2-Chloro-5-

methoxyquinoline. Note the strict separation between "Solid" and "Liquid" phases.
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Figure 1: Decision matrix for segregating halogenated quinoline waste to ensure compatibility
with incineration protocols.
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Detailed Operational Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)

Context: Expired shelf-life material or excess weighing.[1]

Containment: Do not dump loose powder into a large waste drum. This creates a "puff"
hazard for the next user.

o Primary Packaging: Transfer the solid into a clear polyethylene bag or a small screw-top
glass jar.

o Secondary Packaging: Place the primary container into the lab's designated Solid Hazardous
Waste drum.

e Labeling: The tag must explicitly read: "2-Chloro-5-methoxyquinoline - Solid -
Irritant/Toxic."

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Rinsate)

Context: Mother liquors from recrystallization or HPLC effluent.

o Solvent Compatibility Check: Ensure the solvent (e.g., DCM, Ethyl Acetate) is compatible
with the waste container material (HDPE is standard).

o Segregation (CRITICAL): Pour into the Halogenated Waste container (often Blue or Yellow
tagged in many institutions).

o Why? Even if the solvent is non-halogenated (e.g., Methanol), the dissolved 2-Chloro-5-
methoxyquinoline introduces halogens to the stream.[1]

e pH Check: If the waste stream is acidic (e.g., post-reaction quench), neutralize to pH 5-9
before adding to the solvent drum to prevent drum corrosion or exothermic polymerization.

Scenario C: Spill Management

o |solate: Demarcate the area.
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e Dry Spill: Do not dry sweep. Cover with a wet paper towel (dampened with water or ethanol)
to prevent dust generation, then scoop the damp mass into a waste bag.

o Wet Spill: Absorb with vermiculite or spill pads.

o Decontamination: Wipe the surface with 0.1M NaOH (to neutralize potential HCI traces)
followed by water. Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory & Compliance (RCRA/EPA Context)

While 2-Chloro-5-methoxyquinoline is not explicitly listed on the EPA's "P" (Acutely Toxic) or
"U" (Toxic) lists by name, it is regulated under the Resource Conservation and Recovery Act
(RCRA) through characteristic definitions:

+ Waste Coding: In the absence of a specific code, this material often falls under D003 (if
reactive, unlikely) or is simply classified as Non-listed Hazardous Waste requiring thermal
destruction.

e Halogen Requirement: Facilities must report the halogen content to the disposal vendor. The
presence of the chlorine atom requires the waste to be treated in an incinerator equipped
with a scrubber to neutralize Hydrogen Chloride (HCI) emissions [1].

e Sewer Ban: Under no circumstances should this compound be discharged into the sewer
system. It is toxic to aquatic life and resistant to standard biodegradation [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
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disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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